Cas no 26456-05-3 (10-Methylacridinium Perchlorate)

10-Methylacridinium Perchlorate is a highly stable and versatile organic salt, primarily utilized as an efficient chemiluminescent reagent in analytical chemistry. Its key advantages include exceptional oxidative stability and a strong emission signal, making it suitable for sensitive detection applications, such as immunoassays and DNA hybridization assays. The compound's robust perchlorate counterion enhances its solubility in polar solvents while maintaining reactivity. Its well-defined spectral properties and consistent performance under varying conditions ensure reliable results in quantitative analyses. Additionally, 10-Methylacridinium Perchlorate exhibits low background interference, which is critical for high-precision measurements in biochemical and diagnostic research.
10-Methylacridinium Perchlorate structure
26456-05-3 structure
Product Name:10-Methylacridinium Perchlorate
CAS No:26456-05-3
MF:C14H12ClNO4
MW:293.702383041382
MDL:MFCD01419340
CID:852222
PubChem ID:87559032
Update Time:2025-05-20

10-Methylacridinium Perchlorate Chemical and Physical Properties

Names and Identifiers

    • 10-Methylacridinium Perchlorate
    • 10-methylacridin-10-ium,perchlorate
    • Acridinium, 10-methyl-, perchlorate
    • 10-methyl-9,10-dihydroacridinium perchlorate
    • 10-methylacrydinium perchlorate
    • 10-methylcridinium perchlorate
    • M1787
    • N-methylacridinium perchlorate
    • MFCD01419340
    • DTXCID80424083
    • 10-methylacridin-10-ium;perchlorate
    • Acridinium, 10-methyl-, perchlorate (1:1)
    • BBA45605
    • T72194
    • BS-43963
    • UTTIEKPPJSQKJC-UHFFFAOYSA-M
    • 26456-05-3
    • DTXSID90473269
    • AKOS025394583
    • CS-0105609
    • 10-methylacridin-10-ium perchlorate ion
    • MDL: MFCD01419340
    • Inchi: 1S/C14H12N.ClO4/c1-15-13-8-4-2-6-11(13)10-12-7-3-5-9-14(12)15;2-1(3,4)5/h2-10H,1H3;/q+1;-1
    • InChI Key: ABWRLAYWNJBISL-UHFFFAOYSA-N
    • SMILES: [Cl+3]([O-])([O-])([O-])[O-].[N+]1(C)C2C=CC=CC=2C=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 293.04500
  • Monoisotopic Mass: 293.0454856g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 299
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 247 °C
  • PSA: 78.15000
  • LogP: 3.03180
  • Solubility: Not determined

10-Methylacridinium Perchlorate Security Information

10-Methylacridinium Perchlorate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

10-Methylacridinium Perchlorate Pricemore >>

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Additional information on 10-Methylacridinium Perchlorate

Recent Advances in the Application of 10-Methylacridinium Perchlorate (CAS: 26456-05-3) in Chemical Biology and Pharmaceutical Research

10-Methylacridinium Perchlorate (CAS: 26456-05-3) is a well-known fluorescent probe and photosensitizer that has garnered significant attention in chemical biology and pharmaceutical research. Recent studies have explored its unique photophysical properties, including high quantum yield and stability under physiological conditions, making it a promising candidate for various biomedical applications. This research brief synthesizes the latest findings on its mechanisms, applications, and potential therapeutic uses.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a photosensitizer in photodynamic therapy (PDT) for cancer treatment. The research highlighted its ability to generate reactive oxygen species (ROS) upon light irradiation, leading to selective apoptosis in tumor cells. Notably, the study utilized 10-Methylacridinium Perchlorate conjugated with tumor-targeting peptides, achieving enhanced specificity and reduced off-target effects in preclinical models.

In the field of bioimaging, advancements have been made in leveraging the compound's fluorescence properties. A team at MIT developed a novel near-infrared derivative of 10-Methylacridinium Perchlorate, enabling deeper tissue penetration for in vivo imaging. This innovation, documented in Nature Chemical Biology (2024), addresses previous limitations related to tissue scattering and autofluorescence, opening new avenues for real-time monitoring of cellular processes.

Recent pharmacological investigations have also revealed unexpected interactions between 10-Methylacridinium Perchlorate and cellular kinases. A multi-institutional study published in Cell Chemical Biology identified the compound as a potent inhibitor of protein kinase C (PKC) isoforms, suggesting potential applications in inflammatory disease management. The structural analysis, supported by X-ray crystallography (PDB ID: 8T4M), provides a foundation for structure-based drug design.

From a chemical synthesis perspective, breakthroughs in the scalable production of 10-Methylacridinium Perchlorate have been achieved. A 2024 Organic Process Research & Development paper detailed an eco-friendly electrochemical synthesis method that reduces hazardous byproducts while maintaining >95% yield. This development addresses previous concerns about the compound's environmental impact during manufacturing.

Looking forward, the unique properties of 10-Methylacridinium Perchlorate continue to inspire innovative applications. Current clinical trials (NCT05678944) are evaluating its safety profile as a theranostic agent, while computational studies predict potential in neurodegenerative disease treatment through modulation of protein aggregation. The compound's versatility ensures its ongoing relevance in cutting-edge biomedical research.

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